Cas no 76263-24-6 (3-2-(trifluoromethyl)phenoxyazetidine)

• Product Name: 3-2-(trifluoromethyl)phenoxyazetidine
• CAS No: 76263-24-6
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD12828803
• CID: 547876
• PubChem ID: 12812505
• Update Time: 2025-04-19

3-2-(trifluoromethyl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethyl)phenoxy)azetidine
• 3-(2-Trifluoromethylphenoxy)azetidine
• 3-[2-(trifluoromethyl)phenoxy]azetidine
• Azetidine, 3-[2-(trifluoromethyl)phenoxy]-
• AB1006634
• AG-L-53165
• AK-71926
• CTK2H5437
• SureCN1230447
• 3-(2-Trifluoromethyl-phenoxy)-azetidine
• 3-2-(trifluoromethyl)phenoxyazetidine
• 3-(2-trifluoromethylphenoxy) azetidine
• SB38637
• EN300-1936868
• 3-[2-(trifluoromethyl)phenoxy)azetidine
• FT-0752273
• SCHEMBL1230447
• A26694
• 76263-24-6
• CS-0256602
• DTXSID40510496
• AKOS012078972
• DB-075095

• MDL： MFCD12828803
• Inchi： 1S/C10H10F3NO/c11-10(12,13)8-3-1-2-4-9(8)15-7-5-14-6-7/h1-4,7,14H,5-6H2
• InChI Key： UMRYPVYCXBBOJV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OC1CNC1)(F)F

Computed Properties

• Exact Mass: 217.07100
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 263 ºC
• Flash Point: 113 ºC
• PSA: 21.26000
• LogP: 2.38480

3-2-(trifluoromethyl)phenoxyazetidine Security Information

• HazardClass：IRRITANT